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Compound of Interest

Compound Name:
1-(Chloromethyl)-4-

(phenylthio)benzene

Cat. No.: B075812 Get Quote

Technical Guide: Physicochemical Properties of
1-(Chloromethyl)-4-(phenylthio)benzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 1-
(Chloromethyl)-4-(phenylthio)benzene, a compound of interest in organic synthesis and

pharmaceutical research. This document outlines its boiling point and density, provides

generalized experimental protocols for their determination, and illustrates its primary synthesis

pathway.

Core Physical Properties
The physical characteristics of a compound are fundamental to its application in research and

development, influencing reaction conditions, purification methods, and formulation strategies.

Data Presentation
The table below summarizes the reported boiling point and density for 1-(Chloromethyl)-4-
(phenylthio)benzene.
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Physical Property Value

Boiling Point 372 °C[1]

Density 1.22 g/cm³[1][2]

Experimental Protocols
Precise and reproducible experimental methods are crucial for verifying the physical properties

of chemical compounds. The following sections detail generalized protocols for the

determination of the boiling point and density of organic compounds like 1-(Chloromethyl)-4-
(phenylthio)benzene.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point of a small sample of

an organic liquid is the capillary method.

Materials:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath, Thiele tube, or aluminum block)

Sample of 1-(Chloromethyl)-4-(phenylthio)benzene

Procedure:

A small quantity (a few drops) of 1-(Chloromethyl)-4-(phenylthio)benzene is placed into

the test tube.

The capillary tube, with its sealed end uppermost, is placed inside the test tube containing

the sample.
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The test tube is attached to a thermometer, ensuring the sample and the thermometer bulb

are at the same level.

The assembly is then heated gently and uniformly in the heating apparatus.

As the temperature rises, air trapped in the capillary tube will slowly be expelled.

The temperature at which a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube is noted. This indicates that the vapor pressure of the liquid is equal

to the atmospheric pressure.

The heat source is removed, and the liquid is allowed to cool.

The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point.

Determination of Density
Density is a fundamental physical property defined as the mass of a substance per unit

volume. For a liquid organic compound, this can be determined using a pycnometer or by direct

mass and volume measurements.

Materials:

Pycnometer (specific gravity bottle) or a volumetric flask and a balance

Syringe or pipette

Sample of 1-(Chloromethyl)-4-(phenylthio)benzene

Balance (analytical, with a precision of at least 0.001 g)

Procedure using a Volumetric Flask:

An empty, clean, and dry volumetric flask of a known volume (e.g., 5 or 10 mL) is accurately

weighed.
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The flask is carefully filled with 1-(Chloromethyl)-4-(phenylthio)benzene up to the

calibration mark. A syringe or pipette can be used for precise addition.

The filled flask is then reweighed.

The mass of the liquid is determined by subtracting the mass of the empty flask from the

mass of the filled flask.

The density is calculated by dividing the mass of the liquid by the known volume of the flask.

Synthesis Pathway
1-(Chloromethyl)-4-(phenylthio)benzene is commonly synthesized from 4-(phenylthio)benzyl

alcohol. The following diagram illustrates this key reaction step.

Synthesis of 1-(Chloromethyl)-4-(phenylthio)benzene

4-(phenylthio)benzyl alcohol

1-(Chloromethyl)-4-(phenylthio)benzene

Reaction

Thionyl Chloride (SOCl₂)

SO₂ + HCl

generates

Click to download full resolution via product page

Caption: Synthesis from 4-(phenylthio)benzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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